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Compound of Interest

Compound Name: (Z)-pent-3-en-2-ol

Cat. No.: B15360816 Get Quote

An In-Depth Technical Guide on (Z)-pent-3-en-2-ol: Molecular Weight and Formula

This guide provides a detailed overview of the molecular formula and molecular weight of (Z)-
pent-3-en-2-ol, a significant chemical compound in various research and development

applications. The information is tailored for researchers, scientists, and drug development

professionals who require precise and well-documented data.

Molecular Formula
The molecular formula for (Z)-pent-3-en-2-ol is C5H10O.[1][2][3][4] This formula indicates that

a single molecule of this compound is composed of five carbon atoms, ten hydrogen atoms,

and one oxygen atom.

Molecular Weight
The molecular weight of (Z)-pent-3-en-2-ol is approximately 86.13 g/mol .[1][2] This value is

derived from the sum of the atomic weights of its constituent atoms. A more precise molecular

weight is 86.1323.[2][3] The calculation is based on the standard atomic weights of carbon,

hydrogen, and oxygen.

Quantitative Data Summary
The table below summarizes the key quantitative data for (Z)-pent-3-en-2-ol and its elemental

composition.
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Element Symbol Atomic Count
Standard
Atomic Weight
(amu)

Total
Contribution
to Molecular
Weight (amu)

Carbon C 5 12.011 60.055

Hydrogen H 10 1.008 10.080

Oxygen O 1 15.999 15.999

Total C5H10O 16 86.134

Note: The total molecular weight may vary slightly depending on the precision of the atomic

weights used.

Experimental Protocols
The determination of the molecular formula and weight of a compound like (Z)-pent-3-en-2-ol
typically involves the following standard analytical techniques:

Mass Spectrometry (MS): This is a primary technique for determining the mass-to-charge

ratio of ionized molecules. High-resolution mass spectrometry (HRMS) can provide a very

precise molecular weight, which helps in deducing the exact molecular formula.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are used

to determine the structure of the molecule. The number and types of hydrogen and carbon

atoms can be identified, which corroborates the molecular formula derived from mass

spectrometry.

Elemental Analysis: This method involves combusting the compound and measuring the

amounts of resulting combustion products (e.g., CO₂, H₂O). The percentage composition of

each element in the compound can be determined, which is then used to calculate the

empirical formula and, in conjunction with molecular weight data, the molecular formula.

Logical Representation of Molecular Composition
The following diagram illustrates the elemental composition of (Z)-pent-3-en-2-ol.
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Elemental Composition

(Z)-pent-3-en-2-ol
C5H10O

Carbon (C)
5 atoms

contains

Hydrogen (H)
10 atoms

contains

Oxygen (O)
1 atom

contains
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Elemental composition of (Z)-pent-3-en-2-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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